1-(1-Methylcyclohexyl)pyrrolidin-2-one

• CAS No.: 886615-99-2
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 1-(1-methylcyclohexyl)pyrrolidin-2-one
• InChI: InChI=1S/C11H19NO/c1-11(7-3-2-4-8-11)12-9-5-6-10(12)13/h2-9H2,1H3
• InChI Key: VSDATMZINORTMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)N2CCCC2=O

Description

1-(1-Methylcyclohexyl)pyrrolidin-2-one is a pyrrolidin-2-one derivative characterized by a methylcyclohexyl substituent at the nitrogen atom of the pyrrolidinone ring.

Comparison with Similar Compounds

1-Methyl-3-(quinoxalin-2-yl)pyrrolidin-2-one

• Structure: A quinoxaline ring is attached to the pyrrolidinone core.
• Synthesis : Prepared via green procedures using phosphorous oxychloride and diethylmalonate .

1-(5-Chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives

• Structure: Chlorophenol and oxadiazole/triazole moieties enhance antioxidant activity.
• Activity: One derivative showed 1.5× higher antioxidant activity than ascorbic acid via DPPH assay. Another exhibited 1.35× higher activity than vitamin C, with an optical density of 1.149 in reducing power assays .

1-(3-Chloropyrazin-2-yl)pyrrolidin-2-one

• Structure : Chloropyrazine substitution at the nitrogen.
• Properties : Molecular formula C₈H₈ClN₃O (MW: 197.62 g/mol). Used in medicinal chemistry for heterocyclic diversification .

1-(2-Aminophenyl)pyrrolidin-2-one

• Structure: An amino group on the phenyl ring.
• Applications : Versatile in organic synthesis due to dual amine and cyclic ketone functionalities .

Physicochemical Properties Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
1-(1-Methylcyclohexyl)pyrrolidin-2-one	C₁₁H₁₉NO	181.28	Methylcyclohexyl	Limited data
1-(2-Methoxyethyl)pyrrolidin-2-one	C₇H₁₃NO₂	143.18	Methoxyethyl	Boiling point: 251°C; Density: 1.047 g/cm³
1,1'-Hexamethylenebis(pyrrolidin-2-one)	C₁₄H₂₄N₂O₂	252.35	Hexamethylene-linked dimer	Used in polymer chemistry

Antimicrobial Activity

• 1-Methyl-3-(quinoxalin-2-yl)pyrrolidin-2-one: Active against bacterial strains, though less potent than commercial antibiotics .
• 1-(4-Chlorophenyl)-3-piperidin-1-ylpyrrolidin-2-one: No direct activity reported, but safety protocols (e.g., inhalation precautions) suggest handling as a bioactive compound .

Antioxidant Activity

• Chlorophenol-containing pyrrolidinones (e.g., 1-(5-chloro-2-hydroxyphenyl) derivatives) outperform ascorbic acid, making them candidates for nutraceutical development .